5,7-Dichloroquinolin-8-yl 2-ethoxy-5-methylbenzene-1-sulfonate

• IUPAC Name: (5,7-dichloroquinolin-8-yl) 2-ethoxy-5-methylbenzenesulfonate
• InChI: InChI=1S/C18H15Cl2NO4S/c1-3-24-15-7-6-11(2)9-16(15)26(22,23)25-18-14(20)10-13(19)12-5-4-8-21-17(12)18/h4-10H,3H2,1-2H3
• InChI Key: OYZJQLBEYXYUSR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C)S(=O)(=O)OC2=C(C=C(C3=C2N=CC=C3)Cl)Cl
• Molecular Formula: C18H15Cl2NO4S
• Molecular Weight: 412.3 g/mol

Description

5,7-Dichloroquinolin-8-yl 2-ethoxy-5-methylbenzene-1-sulfonate, also known as DCQEMS, is a chemical compound that has gained attention in the scientific community due to its potential applications in biomedical research.

Scientific Research Applications

Synthesis and Antimicrobial Activities

A study by Dixit et al. (2010) explored the synthesis of a novel bi-dentate ligand incorporating 8-hydroxyquinoline and sulfonamide moieties. This compound demonstrated significant increases in antimicrobial and antifungal activities compared to the parent 8-hydroxyquinoline and sulfonamides. The research highlights the potential of such compounds in developing new antimicrobial agents. Similarly, Vanparia et al. (2010) synthesized and tested a 4-[(8-hydroxyquinolin-5-yl)methyl]aminobenzenesulfonamide for antimicrobial activity, showing higher effectiveness than its precursors. These studies underline the role of 8-hydroxyquinoline derivatives, closely related to the chemical structure , in advancing antimicrobial research (Dixit et al., 2010; Vanparia et al., 2010).

Chemoselective Synthesis and Antimicrobial Evaluation

Krishna (2018) conducted a study on the chemoselective synthesis of 5-amino-7-bromoquinolin-8-ol sulfonate derivatives, which were investigated for their in vitro antimicrobial activities. The results highlighted potent antibacterial and antifungal activities among the synthesized compounds, showcasing the potential for developing new antimicrobial agents based on quinolin-8-yl sulfonate derivatives. This research emphasizes the chemical's relevance in synthesizing compounds with significant antimicrobial properties (Krishna, 2018).

Corrosion Inhibition Studies

Rbaa et al. (2019) examined the effectiveness of 8-hydroxyquinoline derivatives, akin to the compound of interest, as corrosion inhibitors for mild steel in hydrochloric acid. The study found that these compounds, through adsorption to the metal surface, significantly reduced corrosion, indicating their potential application in protecting industrial materials. This line of research contributes to understanding the broader applications of quinolinyl sulfonate derivatives in materials science (Rbaa et al., 2019).